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Compound of Interest

Compound Name: EGTA tetrasodium

Cat. No.: B1368698 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core mechanism of EGTA (ethylene

glycol-bis(β-aminoethyl ether)-N,N,N′,N′-tetraacetic acid) as a calcium chelator. It is designed to

be a valuable resource for professionals in research and drug development who utilize EGTA

for controlling calcium ion concentrations in experimental and therapeutic contexts.

Core Mechanism of EGTA Calcium Chelation
EGTA is an aminopolycarboxylic acid that acts as a specific chelating agent for calcium ions

(Ca²⁺).[1][2] Its molecular structure allows it to form a stable, cage-like complex with Ca²⁺,

effectively sequestering it from the solution and lowering the free Ca²⁺ concentration.[1] The

chelation process involves the coordination of the calcium ion by multiple binding sites within

the EGTA molecule. Specifically, EGTA binds to metal ions via four carboxylate groups and two

amine groups.[3] This multi-dentate binding results in a high-affinity interaction.

The key characteristic of EGTA is its remarkable selectivity for Ca²⁺ over other divalent cations,

particularly magnesium (Mg²⁺).[4][5][6] This selectivity is crucial in biological systems where

Mg²⁺ is typically present at concentrations at least a thousand times higher than Ca²⁺.[3][5] The

structural basis for this selectivity lies in the longer and more flexible backbone of the EGTA

molecule compared to other chelators like EDTA.[7] This "expanded backbone" creates a larger

binding pocket that is optimally sized to accommodate the larger ionic radius of Ca²⁺, while

being less favorable for the smaller Mg²⁺ ion.[7]
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The binding of Ca²⁺ to EGTA is a reversible equilibrium reaction:

Ca²⁺ + EGTA ⇌ Ca-EGTA

The position of this equilibrium is dictated by the dissociation constant (Kd), which is a measure

of the affinity of EGTA for Ca²⁺. A lower Kd value indicates a higher affinity. The chelation

process is also pH-dependent. The protonated forms of EGTA do not significantly contribute to

calcium binding, so as the pH decreases (becomes more acidic), the apparent affinity of EGTA

for calcium also decreases.[3][5]

Quantitative Data Summary
The following table summarizes the key quantitative parameters of EGTA's interaction with

calcium and magnesium ions.

Parameter Value Conditions References

Apparent Ca²⁺

Dissociation Constant

(Kd)

60.5 nM pH 7.4 [8][9][10]

~150 nM
pH 7.2, 22°C, 0.1 ionic

strength
[2]

6.3 x 10⁵ M⁻¹ (Kₐ)
pH 6.8, 0.1 M KCl, 20

mM MOPS-KOH
[11]

Absolute Ca²⁺ Binding

Constant (pKa)
11.00 Tetrabasic EGTA [3][5]

Apparent Ca²⁺

Binding Constant

(pKa)

6.91 pH 7.0 [3][5]

Mg²⁺ Dissociation

Constant (Kd)
1-10 mM Physiological pH [8][9][10]

9 mM - [12][13]

Binding Ratio

(EGTA:Cation)
1:1 - [4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.interchim.fr/ft/0/036291.pdf
https://en.wikipedia.org/wiki/EGTA
https://www.medchemexpress.com/egta.html
https://www.bioscience.co.uk/product~1088785
https://www.medchemexpress.com/search.html?q=EGTA-&ft=&fa=&fp=
https://grokipedia.com/page/EGTA_(chemical)
https://pubmed.ncbi.nlm.nih.gov/6780543/
https://www.interchim.fr/ft/0/036291.pdf
https://en.wikipedia.org/wiki/EGTA
https://www.interchim.fr/ft/0/036291.pdf
https://en.wikipedia.org/wiki/EGTA
https://www.medchemexpress.com/egta.html
https://www.bioscience.co.uk/product~1088785
https://www.medchemexpress.com/search.html?q=EGTA-&ft=&fa=&fp=
https://www.thermofisher.com/sg/en/home/references/molecular-probes-the-handbook/indicators-for-ca2-mg2-zn2-and-other-metal-ions/chelators-calibration-buffers-ionophores-and-cell-loading-reagents.html
https://pubmed.ncbi.nlm.nih.gov/8278362/
https://www.aatbio.com/resources/faq-frequently-asked-questions/What-is-the-difference-between-EDTA-and-EGTA
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1368698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Precise control of free calcium concentration is critical in many experimental settings. The

following protocols provide a general framework for the preparation and use of EGTA calcium

buffers.

Materials: EGTA (free acid), high-purity water, concentrated KOH or NaOH solution, pH

meter.

Procedure:

Weigh the desired amount of EGTA powder.

Add a volume of high-purity water less than the final desired volume. EGTA free acid is

poorly soluble in water.

Slowly add a concentrated KOH or NaOH solution dropwise while stirring continuously.

This will deprotonate the carboxylic acid groups of EGTA, bringing it into solution.

Monitor the pH closely. Adjust the pH to the desired value (typically 7.0-7.4) by adding

more base or a suitable acid (e.g., HCl). Be aware that the pH of the final experimental

buffer will influence the apparent Kd of EGTA.[11]

Once the EGTA is fully dissolved and the pH is stable, bring the solution to the final

desired volume with high-purity water.

Store the stock solution at 4°C. For long-term storage, aliquoting and freezing at -20°C is

recommended.

To create a buffer with a specific free Ca²⁺ concentration, a mixture of Ca²⁺-free EGTA and

Ca²⁺-saturated EGTA (CaEGTA) is typically used.

Materials: EGTA stock solution, CaCl₂ stock solution of known concentration, pH meter, and

appropriate buffer salts (e.g., MOPS, HEPES).

Procedure:

Prepare two primary solutions:
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"Zero Calcium" Solution: Contains the desired final concentration of EGTA and other

buffer components, with the pH adjusted.

"High Calcium" Solution: Contains the same concentration of EGTA and buffer

components as the "Zero Calcium" solution, but with an equimolar or slight excess of

CaCl₂ added to saturate the EGTA. The pH should be readjusted after the addition of

CaCl₂.

By mixing precise volumes of the "Zero Calcium" and "High Calcium" solutions, a range of

intermediate free Ca²⁺ concentrations can be achieved.

The free Ca²⁺ concentration can be calculated using specialized software (e.g.,

MaxChelator) which takes into account the concentrations of all ions, pH, and

temperature, or it can be measured directly using a calcium-selective electrode.[14][15] It

is important to consider the purity of the EGTA and any potential calcium contamination in

the reagents.[14][15][16][17]

Objective: To determine if a specific cellular response is dependent on extracellular calcium

influx.

Procedure:

Culture cells under standard conditions.

Prepare two experimental buffers: one with a physiological concentration of Ca²⁺ (e.g., 2

mM CaCl₂) and another that is "calcium-free" and contains a low concentration of EGTA

(e.g., 0.5-1 mM) to chelate any trace amounts of Ca²⁺.[18][19]

Wash the cells with the respective buffers.

Stimulate the cells with the agonist of interest in both the calcium-containing and calcium-

free (EGTA-containing) buffers.

Measure the cellular response (e.g., protein phosphorylation, gene expression, cell death).

[19][20]
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A significant reduction or abolition of the response in the presence of EGTA would indicate

a dependence on extracellular calcium influx.

Visualizations
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Caption: Using EGTA to probe the role of extracellular Ca²⁺.

Applications in Research and Drug Development
EGTA is a versatile tool with numerous applications, including:

Calcium Buffering: Maintaining a stable and low concentration of free Ca²⁺ in enzyme assays

and cell culture media to study calcium-dependent processes.[1][21]

Studying Signal Transduction: Elucidating the role of calcium as a second messenger in

various signaling pathways by selectively chelating extracellular or intracellular (when using

a membrane-permeable form like EGTA-AM) calcium.[10][21]

Enzyme Assays: Inhibiting calcium-dependent enzymes to understand their mechanisms of

action.[6][18]

Protein Purification: Used in elution buffers for techniques like Tandem Affinity Purification

(TAP) to release calcium-binding proteins from affinity resins.[3][5]

Electrophysiology: Preventing calcium-dependent inactivation of voltage-gated calcium

channels in techniques like patch-clamping.[21]

Sample Preparation: Included in lysis buffers to inhibit calcium-dependent proteases and

nucleases, thereby protecting proteins and nucleic acids from degradation.[21]

In conclusion, EGTA's high affinity and selectivity for calcium make it an indispensable tool in a

wide range of scientific disciplines. A thorough understanding of its chelation mechanism and

proper experimental application are essential for obtaining reliable and reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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